![molecular formula C21H23N5O B8107625 N-(4-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2-phenylacetamide](/img/structure/B8107625.png)
N-(4-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2-phenylacetamide
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Overview
Description
MT-4 is a high-performance wear-resistant cast iron compound. Its chemical composition includes carbon, silicon, manganese, phosphorus, sulfur, and chromium . This compound is known for its exceptional hardness and strength, making it suitable for various industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: MT-4 is synthesized through a series of chemical reactions involving the substitution of the 4′-hydroxyl group of moscatilin with a methoxy group . This process involves several steps, including the use of specific reagents and conditions to achieve the desired product.
Industrial Production Methods: In industrial settings, MT-4 is produced using montmorillonite clay-based heterogeneous catalysts . These catalysts facilitate the synthesis of nitrogen heterocycle organic moieties, which are essential components of MT-4. The process involves the use of water as a solvent, fast separation, shorter reaction times, and higher yields compared to traditional methods.
Chemical Reactions Analysis
Types of Reactions: MT-4 undergoes various chemical reactions, including oxidation, reduction, and substitution . These reactions are essential for modifying the compound’s properties and enhancing its performance in different applications.
Common Reagents and Conditions: Common reagents used in the reactions involving MT-4 include oxidizing agents, reducing agents, and various catalysts . The reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure optimal results.
Major Products Formed: The major products formed from the reactions involving MT-4 include various nitrogen heterocycle derivatives . These derivatives have unique properties that make them suitable for specific industrial and research applications.
Scientific Research Applications
MT-4 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry . In chemistry, MT-4 is used as a catalyst for various organic reactions. In biology, it is used to study the adhesion of ovarian cancer cells to the peritoneum . In medicine, MT-4 has shown potential in sensitizing ovarian cancer cells to paclitaxel . In industry, MT-4 is used to modify surfaces such as quantum dots, monolayers, and magnetic particles .
Mechanism of Action
The mechanism of action of MT-4 involves its ability to inhibit the adhesion of ovarian cancer cells to the peritoneum . This is achieved through the interaction of MT-4 with specific molecular targets and pathways, including the TG2/FN complex at the interface between cancer cells and the tumor niche . Additionally, MT-4 sensitizes ovarian cancer cells to paclitaxel, enhancing the effectiveness of this chemotherapy drug .
Comparison with Similar Compounds
MT-4 is unique compared to other similar compounds due to its specific chemical structure and properties . Similar compounds include other nitrogen heterocycle derivatives, which also have applications in various fields . MT-4 stands out due to its exceptional wear resistance and ability to inhibit cancer cell adhesion .
List of Similar Compounds:- MT-6: Another nitrogen heterocycle derivative with similar applications in cancer research .
- Moscatilin: The precursor compound used in the synthesis of MT-4 .
- Various nitrogen heterocycle derivatives: Used in organic synthesis and industrial applications .
MT-4’s unique properties and wide range of applications make it a valuable compound in scientific research and industrial settings.
properties
IUPAC Name |
N-[4-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O/c1-15-13-19(26(2)3)25-21(22-15)24-18-11-9-17(10-12-18)23-20(27)14-16-7-5-4-6-8-16/h4-13H,14H2,1-3H3,(H,23,27)(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKUUNAQXXGDUMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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